Cas no 1309929-72-3 (Stevia impurity)

Stevia impurity structure
Product Name:Stevia impurity
CAS No:1309929-72-3
Molecular Formula:C44H70O22
Molecular Weight:951.01341676712
CID:2040992
PubChem ID:101803319
Stevia impurity Properties
Names and Identifiers
-
- 13-[(2-O-6-deoxy-beta-D-glucopyranosyl-3-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-ent-kaur-16-en-19-oic acid beta-D-glucopyranosyl ester
- AKOS040763513
- CS-0998054
- Stevia impurity (13-[(2-O-6-deoxy-??-D-glucopyranosyl-3-O-??-D-glucopyranosyl-??-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid ??-D-glucopyranosyl ester)
- HY-N12599
- Stevia impurity (13-[(2-O-6-deoxy-I(2)-D-glucopyranosyl-3-O-I(2)-D-glucopyranosyl-I(2)-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid I(2)-D-glucopyranosyl ester)
- 13-[2-O-(6-Deoxy-beta-D-glucopyranosyl)-3-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy]kaura-16-ene-18-oic acid beta-D-glucopyranosyl ester
- Stevioside E
- 1309929-72-3
-
- InChIKey: QSRAJVGDWKFOGU-UHFFFAOYSA-N
- Inchi: 1S/C44H70O22/c1-17-12-43-10-6-22-41(3,8-5-9-42(22,4)40(58)65-38-33(57)30(54)26(50)20(14-46)61-38)23(43)7-11-44(17,16-43)66-39-35(64-36-31(55)28(52)24(48)18(2)59-36)34(27(51)21(15-47)62-39)63-37-32(56)29(53)25(49)19(13-45)60-37/h18-39,45-57H,1,5-16H2,2-4H3
- SMILES: CC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(O)C(CO)OC2OC23CCC4C(CCC5C(C(OC6C(O)C(O)C(O)C(CO)O6)=O)(C)CCCC54C)(CC2=C)C3)O1
Computed Properties
- Exact Mass: 950.43587386g/mol
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 22
- Rotatable Bond Count: 12
- Monoisotopic Mass: 950.43587386g/mol
- Heavy Atom Count: 66
- Complexity: 1740
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 26
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.3
- Topological Polar Surface Area: 354Ų
Stevia impurity Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemFaces | CFN95229-5mg |
Stevia impurity (13-[(2-O-6-deoxy-β-D-glucopyranosyl-3-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid β-D-glucopyranosyl ester) |
1309929-72-3 | >95% | 5mg |
$463 | ||
Key Organics Ltd | FS-8327-5mg |
(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (4S,5R,9S,10R,13S)-13-{[(2S,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl |
1309929-72-3 | >95% | 5mg |
£611.02 | ||
TargetMol Chemicals | TN6498-5 mg |
Stevia impurity (13-[(2-O-6-deoxy-β-D-glucopyranosyl-3-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid β-D-glucopyranosyl ester) |
1309929-72-3 | 98% | 5mg |
¥ 4,560 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6498-5 mg |
Stevia impurity (13-[(2-O-6-deoxy-?2-D-glucopyranosyl-3-O-?2-D-glucopyranosyl-?2-D-glucopyranosyl)oxy]ent-kaur-16-en-19-oic acid ?2-D-glucopyranosyl ester) |
1309929-72-3 | 5mg |
¥4870.00 | 2022-04-26 |
Stevia impurity Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1309929-72-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Anpel
(CAS:1309929-72-3)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
Stevia impurity Related Literature
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1. 8-Hydroxylquinoline as a strong alternative anchoring group for porphyrin-sensitized solar cells†Ashim Gurung,Liping Si Chem. Commun., 2012,48, 5910-5912
-
Hui Liang,Jiang Lu Polym. Chem., 2013,4, 1557-1564
-
3. Front cover
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Ning Li,Lei Feng,Fei Teng,Yandong Wang,Feifei Wu,Xiangchao Yang,Nan Lu RSC Adv., 2016,6, 14948-14951
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Seila Leiras,Félix Freire,José M. Seco,Emilio Quiñoá,Ricardo Riguera Chem. Sci., 2013,4, 2735-2743
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M. I. Bertoni,D. P. Fenning,M. Rinio,V. Rose,M. Holt,J. Maser,T. Buonassisi Energy Environ. Sci., 2011,4, 4252-4257
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Deren Li,Xi Zhang,Wenjie He,Li Lei,Yong Peng,Gang Xiang Nanoscale, 2022,14, 13343-13351
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Eduardo Ruiz-Hitzky,Margarita Darder,Pilar Aranda J. Mater. Chem., 2005,15, 3650-3662
-
Sana Sheybanikashani,Nooshin Zandi,Danial Hosseini,Roya Lotfi J. Mater. Chem. B, 2024,12, 784-799
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